Cas no 1352889-31-6 (7-Amino-4-methyl-1H-indole-2-carboxylic acid)

• Product Name: 7-Amino-4-methyl-1H-indole-2-carboxylic acid
• CAS No: 1352889-31-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4821150
• Update Time: 2025-06-07

7-Amino-4-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Amino-4-methyl-1H-indole-2-carboxylic acid

• Inchi： 1S/C10H10N2O2/c1-5-2-3-7(11)9-6(5)4-8(12-9)10(13)14/h2-4,12H,11H2,1H3,(H,13,14)
• InChI Key： YWOFAVXVCYWJHA-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C(C)=CC=C(C=2N1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 1.6
• Topological Polar Surface Area: 79.1

Additional information on 7-Amino-4-methyl-1H-indole-2-carboxylic acid

7-Amino-4-methyl-1H-indole-2-carboxylic acid (CAS No. 1352889-31-6): A Key Intermediate in Modern Pharmaceutical Research

7-Amino-4-methyl-1H-indole-2-carboxylic acid, with the chemical identifier CAS No. 1352889-31-6, is a significant intermediate in the synthesis of various pharmacologically active compounds. This compound, characterized by its indole core structure, has garnered considerable attention in the field of medicinal chemistry due to its versatile reactivity and potential applications in drug development. The presence of both amino and carboxylic acid functional groups makes it a valuable building block for constructing more complex molecular architectures.

The indole scaffold is a privileged structure in medicinal chemistry, widely recognized for its role in numerous bioactive molecules. Compounds containing the indole moiety exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Among these, 7-amino-4-methyl-1H-indole-2-carboxylic acid stands out due to its structural flexibility and the ability to undergo diverse chemical transformations. These properties have made it a focal point in the synthesis of novel therapeutic agents.

In recent years, significant advancements have been made in the utilization of 7-amino-4-methyl-1H-indole-2-carboxylic acid in the development of small-molecule drugs. Researchers have leveraged its unique structural features to design inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its potential in the synthesis of indole-based kinase inhibitors, which are crucial in cancer therapy. The ability to modify the indole core at multiple positions allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, making it an indispensable tool in drug discovery.

The carboxylic acid group in 7-amino-4-methyl-1H-indole-2-carboxylic acid provides a versatile handle for further functionalization through esterification, amidation, or coupling reactions. This reactivity has been exploited in the synthesis of peptidomimetics and other bioconjugates, where the indole moiety serves as a recognition element. Additionally, the amino group offers opportunities for salt formation and further derivatization, enhancing solubility and bioavailability of the final drug candidates.

One of the most compelling aspects of 7-amino-4-methyl-1H-indole-2-carboxylic acid is its role in the development of targeted therapies. The indole scaffold is known to interact with specific biological targets, such as transcription factors and receptor proteins. By incorporating this compound into drug molecules, researchers can design agents that selectively modulate these targets, thereby minimizing side effects and improving therapeutic efficacy. Recent studies have highlighted its application in the synthesis of small-molecule inhibitors targeting protein-protein interactions involved in neurodegenerative diseases.

The synthetic pathways for 7-amino-4-methyl-1H-indole-2-carboxylic acid have also seen considerable innovation. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable production processes. These developments not only reduce costs but also minimize environmental impact, aligning with global efforts towards sustainable pharmaceutical manufacturing. The optimization of synthetic routes has allowed for larger-scale production, making this compound more accessible for industrial applications.

Another area where 7-amino-4-methyl-1H-indole-2-carboxylic acid has made a significant impact is in the field of antibody-drug conjugates (ADCs). The indole core can be incorporated into linker molecules or cytotoxic payloads, enhancing the potency and selectivity of these conjugates. ADCs represent a cutting-edge approach in oncology therapy, offering targeted treatment options for patients with limited therapeutic choices. The versatility of this compound has enabled researchers to develop novel ADCs with improved pharmacological profiles.

The future prospects for 7-amino-4-methyl-1H-indole-2-carboxylic acid are promising, with ongoing research exploring new applications and synthetic strategies. As our understanding of biological pathways continues to expand, so does the potential for this compound to contribute to innovative drug development. Collaborative efforts between academia and industry are essential to fully harness its therapeutic potential and bring new treatments to patients worldwide.